4-Bromo-1H-indene

• Molecular Formula: C9H7B
• Molecular Weight: 195.06 g/mol
• IUPAC Name: 4-bromo-1H-indene
• InChI: InChI=1S/C9H7Br/c10-9-6-2-4-7-3-1-5-8(7)9/h1-2,4-6H,3H2
• InChI Key: KVPMZHAGRCBCAD-UHFFFAOYSA-N
• SMILES: C1C=CC2=C1C=CC=C2Br

Description

4-Bromo-1H-indene is a useful research compound. Its molecular formula is C9H7Br and its molecular weight is 195.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 3 (150 g, 704 mmol, 1 equiv) was suspended in a mixture of concentrated sulfuric acid (250 mL) and water (1.25 L). The mixture was refluxed overnight. The reaction was cooled and extracted with 1.5 L of dichloromethane. The organic layer was washed with saturated sodium bicarbonate (1.5 L), dried over sodium sulfate, and concentrated under reduced pressure. The residue was purified over silica gel (800 g), eluting with heptanes to give compound 4 (95 g, 69% yield) as a light yellow oil.